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Compound of Interest

Compound Name: 2-Bromodecane

Cat. No.: B1670051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
bromodecane, including experimental protocols for their determination and a general workflow
for physicochemical characterization.

Physicochemical Data Summary

The boiling and melting points of 2-bromodecane have been reported in the literature, with
some variation in the values. These discrepancies can arise from differences in experimental
conditions, such as pressure, and the purity of the sample. The following table summarizes the
available data.

Property Value Conditions Source
Boiling Point 2329 °C at 760 mmHg LookChem[1]
220.77 °C (493.92 K) Calculated Cheméo[2]

Hoffman Fine
85 °C at 5 Torr ]

Chemicals|[3]
Melting Point -29.2 °C Estimated LookChem[1]
-25.89 °C (247.26 K) Calculated Cheméo[2]
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Experimental Protocols

Accurate determination of boiling and melting points is crucial for the characterization of
chemical substances. Standardized methods ensure reproducibility and comparability of data.
The following are detailed methodologies for determining the boiling and melting points of liquid
organic compounds like 2-bromodecane, based on internationally recognized guidelines.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The following protocol is a generalized procedure based on OECD Guideline 103 and
ASTM D1120.[2][4][5]116]171[8]

Principle: A sample of the substance is heated, and the temperature at which it boils under
atmospheric pressure is recorded. For measurements at pressures other than atmospheric, a
correction can be applied.

Apparatus:

A reaction kettle or a similar suitable vessel.

o A calibrated temperature measuring device (e.g., a mercury-in-glass thermometer or a
thermocouple).

» A heating mantle or an oil bath.

e A condenser to cool the vapors.

¢ Boiling chips to ensure smooth boiling.

e A pressure-measuring device (barometer).

Procedure:

» Place a measured volume of 2-bromodecane into the reaction kettle.

e Add a few boiling chips to the liquid.
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e Set up the apparatus with the thermometer positioned so that the bulb is immersed in the
vapor phase above the liquid, but not in contact with the liquid itself.

e Connect the condenser to the reaction kettle.
e Begin heating the sample at a steady rate.

e Record the temperature at which the liquid boils vigorously and a steady stream of
condensate is observed returning from the condenser. This is the boiling point at the
recorded atmospheric pressure.

 If necessary, correct the observed boiling point to standard pressure (760 mmHg) using the
appropriate formula.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
For liquids like 2-bromodecane, this property corresponds to its freezing point. The following
protocol is based on OECD Guideline 102 and ASTM E324.[3][9][10][11][12]

Principle: A sample of the substance is cooled until it solidifies, and the temperature at which
the solid and liquid phases are in equilibrium is recorded as the freezing point (melting point).

Apparatus:

A sample tube or a capillary tube.

A calibrated temperature measuring device.

A cooling bath (e.g., a mixture of ice and salt, or a cryostat).

A stirring device.

Procedure:

e Place a sample of 2-bromodecane in the sample tube.

 Insert the temperature measuring device into the sample.
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e Immerse the sample tube in the cooling bath.
 Stir the sample gently and continuously as it cools.
o Record the temperature at regular intervals.

o The temperature will decrease steadily and then plateau when the substance begins to
freeze. This plateau temperature is the freezing point (melting point).

o Continue cooling until the entire sample has solidified, and then allow it to warm up,
recording the temperature at which the last of the solid melts. This can also be taken as the
melting point.

Workflow for Physicochemical Characterization

The determination of physicochemical properties is a fundamental step in the characterization
of any chemical substance. The following diagram illustrates a general workflow for this
process.
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Physicochemical Property Determination Workflow

Sample Acquisition and Purity Assessment

Preliminary Characterization
(e.g., Physical State, Color, Odor)

Measurement of Other Properties

Determination of Boiling Point Determination of Melting/Freezing Point (e.g.. Density, Refractive Index, Viscosity)

Data Analysis and Documentation

Final Report and Characterization Summary

Click to download full resolution via product page

Caption: General workflow for the determination of physicochemical properties of a chemical
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromodecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670051#2-bromodecane-boiling-point-and-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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